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Compound of Interest

Compound Name: ammonium iron (II) sulfate

Cat. No.: B8716397 Get Quote

Technical Support Center: Ammonium Iron(II)
Sulfate Crystals
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

ammonium iron(II) sulfate hexahydrate, commonly known as Mohr's salt.

Troubleshooting Guides
Issue: The crystals, which should be pale green, have
developed a yellow or brownish coating.
Cause: This discoloration indicates the oxidation of iron(II) to iron(III). This is the most common

form of degradation and is accelerated by exposure to air (oxygen), moisture, and light.

Solution:

Assess the extent of oxidation: If the discoloration is minor and only on the surface, the bulk

of the material may still be usable for non-quantitative applications. However, for applications

requiring high purity, such as titrations, the presence of Fe(III) will lead to inaccurate results.

Recondition the crystals: For larger quantities of valuable material, reconditioning through

recrystallization is a viable option. This process will remove the oxidized iron and yield purer

ammonium iron(II) sulfate crystals.
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Experimental Protocol: Reconditioning of Oxidized Ammonium Iron(II) Sulfate Crystals

Dissolution: In a beaker, dissolve the discolored crystals in a minimum amount of deionized

water. For every 100 mL of water, add 1-2 mL of dilute sulfuric acid to prevent further

oxidation and hydrolysis of the ferrous ions.[1][2][3] Gently warm the solution to ensure all

the salt dissolves.

Filtration: If the solution is cloudy or contains insoluble impurities (which may be brown ferric

hydroxides), filter it while hot through a fluted filter paper into a clean crystallizing dish.

Crystallization: Allow the filtrate to cool slowly and undisturbed. Covering the dish with a

watch glass will slow down evaporation and promote the formation of larger, purer crystals.

[1]

Isolation and Washing: Once a good crop of pale green crystals has formed, decant the

mother liquor. Wash the crystals with a small amount of a 1:1 mixture of cold deionized water

and ethanol to remove any remaining impurities.

Drying: Dry the crystals by pressing them between sheets of filter paper. Do not heat the

crystals to dry them, as this can cause them to lose their water of crystallization.

Storage: Immediately transfer the dry, pale green crystals to a clean, dry, airtight, and light-

protected container.

Issue: The crystals appear powdery and white on the
surface.
Cause: This is a classic example of efflorescence, where the hydrated salt loses its water of

crystallization to the atmosphere. This occurs when the crystals are stored in an environment

with low humidity.

Solution:

Impact on Purity: The loss of water of crystallization changes the molar mass of the

compound. Using effloresced crystals for preparing solutions of a specific molarity will lead to

significant errors.
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Reconditioning: The most effective way to restore the crystals to their proper hydration state

is through recrystallization, as described in the protocol above. Dissolving the effloresced salt

in water and allowing it to recrystallize will form the correct hexahydrate.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for ammonium iron(II) sulfate to prevent

efflorescence and oxidation?

A1: To ensure the longevity and purity of ammonium iron(II) sulfate, store it in a cool, dry, and

dark place. The container should be tightly sealed to protect the crystals from atmospheric

moisture and oxygen. For long-term storage, using a desiccator is recommended.

Q2: Can I still use my ammonium iron(II) sulfate if it has slightly changed color?

A2: For qualitative work or applications where high precision is not critical, slightly discolored

crystals might be acceptable. However, for quantitative analyses like redox titrations, the

presence of ferric ions (Fe³⁺) will result in an overestimation of the reducing agent's

concentration. It is highly recommended to use pure, pale green crystals for such applications.

Q3: Why is sulfuric acid added when preparing a solution of ammonium iron(II) sulfate?

A3: Dilute sulfuric acid is added to the water before dissolving the crystals for two main

reasons:

It prevents the hydrolysis of the ferrous ions (Fe²⁺), which can form insoluble iron

hydroxides.

It creates an acidic environment that significantly slows down the oxidation of Fe²⁺ to Fe³⁺ by

atmospheric oxygen.[1][2][3]

Q4: What is the acceptable level of iron(III) impurity in analytical grade ammonium iron(II)

sulfate?

A4: For analytical grade (p.a.) reagents, the concentration of Fe(III) impurities is typically

specified. The acceptable limit is generally very low, often less than or equal to 0.05%.
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Data Presentation
The purity of ammonium iron(II) sulfate is crucial for its application, especially in analytical

chemistry. The table below summarizes the typical purity specifications for different grades of

this reagent.

Grade Assay (Purity) Maximum Fe(III) Impurity

Analytical Reagent (p.a.) ≥99% ≤0.05%

BioUltra Grade ≥99.0% Not specified, but low

Certified Reference Material

(CRM)
≥99% Not specified, but certified

Extra Pure ≥98.5% ≤0.05%

Note: Assay values and impurity limits can vary slightly between suppliers. Always refer to the

certificate of analysis for the specific batch.
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Caption: Workflow for the reconditioning of degraded ammonium iron(II) sulfate crystals.
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Chemical Pathways of Degradation
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Caption: Chemical degradation pathways for ammonium iron(II) sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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